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Compound of Interest

Compound Name: Cerium(IV) hydroxide

Cat. No.: B085371 Get Quote

A Comprehensive Technical Guide to Cerium(IV)
Hydroxide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on cerium(IV) hydroxide, a

versatile inorganic compound with significant applications in research and development. This

document covers its chemical identity, safety data, and detailed experimental protocols relevant

to its synthesis and application in catalysis and biomedicine.

Chemical Identification and Properties
Cerium(IV) hydroxide, also known as ceric hydroxide, is an inorganic compound with the

chemical formula Ce(OH)₄.[1] It is typically a yellow to pale brown powder.[2] The compound is

notable for its insolubility in water and solubility in concentrated acids.[1]

Table 1: Chemical and Physical Properties of Cerium(IV) Hydroxide
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Property Value References

CAS Number 12014-56-1 [1][2][3][4][5][6][7]

Molecular Formula Ce(OH)₄ [1][2][4][5]

Molecular Weight 208.15 g/mol [2][4][5][6]

Appearance Yellow to pale brown powder [2]

Solubility
Insoluble in water; soluble in

concentrated acids
[1][8]

Purity ≥ 99.5% (Trace metal basis) [4]

Material Safety Data Sheet (MSDS) Summary
The following tables summarize the key safety information for cerium(IV) hydroxide, compiled

from various supplier safety data sheets. It is imperative to consult the full MSDS from your

supplier before handling this chemical.

Table 2: Hazard Identification and First Aid Measures

Hazard Statement Precautionary Statement First Aid Measures

Causes severe skin burns and

eye damage.[9][10] May cause

respiratory irritation.[9][11]

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[9] Wash skin thoroughly

after handling.[9] Wear

protective gloves/protective

clothing/eye protection/face

protection.[9]

If Inhaled: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[9] If on Skin: Take

off immediately all

contaminated clothing. Rinse

skin with water/shower.[9] If in

Eyes: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[9] If

Swallowed: Rinse mouth. Do

NOT induce vomiting.[9]
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Table 3: Handling, Storage, and Personal Protective Equipment (PPE)

Handling Storage
Personal Protective
Equipment

Use only outdoors or in a well-

ventilated area.[9] Avoid

breathing dust.[12]

Store in a cool, dry, well-

ventilated area.[13] Keep

container tightly closed.[9]

Eye/Face Protection: Wear

tightly fitting safety goggles.

[14] Skin Protection: Wear

impermeable gloves and

protective work clothing.[13]

Respiratory Protection: Use a

NIOSH/MSHA approved

respirator when high

concentrations are present.[13]

Experimental Protocols
Cerium(IV) hydroxide is a key precursor in the synthesis of cerium oxide nanoparticles

(nanoceria), which have garnered significant interest for their catalytic and biomedical

applications.

Synthesis of Nanocrystalline Cerium(IV) Hydroxide
This protocol describes a simple wet chemical method for the synthesis of nanocrystalline

cerium(IV) hydroxide at ambient temperature.[3]

Materials:

Ammonium cerium(IV) nitrate ((NH₄)₂Ce(NO₃)₆)

Ammonium hydroxide (NH₄OH)

Deionized water

Ethanol

Procedure:
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Dissolve 1.0 g of ammonium cerium(IV) nitrate in 20 mL of deionized water with constant

stirring.

To this solution, add 5 mL of 1M ammonium hydroxide solution and continue stirring for 1

hour. A gray precipitate will form.

Add excess ammonium hydroxide dropwise until the solution reaches a pH of 9.0.

Continue stirring the mixture for an additional 3 hours to ensure the reaction is complete.

A pale yellow precipitate of cerium(IV) hydroxide will appear. Centrifuge the mixture to

collect the precipitate.

Wash the precipitate several times with deionized water to remove any unreacted ions.

Dry the washed precipitate in an oven at 100°C to obtain nanocrystalline cerium(IV)
hydroxide.[3]

Solution Preparation

Reaction Purification & DryingAmmonium Cerium(IV) Nitrate Dissolve

Deionized Water

Stirring (1h)

Ammonium Hydroxide

pH Adjustment (pH 9.0) Stirring (3h) Centrifugation Washing Drying (100°C) Nanocrystalline Ce(OH)₄

Click to download full resolution via product page

Caption: Workflow for the synthesis of nanocrystalline cerium(IV) hydroxide.

In Vitro Antioxidant Activity Assay (DPPH Method)
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This protocol outlines the evaluation of the antioxidant capacity of cerium oxide nanoparticles,

which can be synthesized from cerium(IV) hydroxide, using the 2,2-diphenyl-1-picrylhydrazyl

(DPPH) assay.

Materials:

Cerium oxide nanoparticles (CeO₂-NPs) dispersed in a suitable solvent (e.g., ethanol).

2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in ethanol (e.g., 25 µg/mL).

Ascorbic acid (as a reference standard).

Ethanol.

96-well plate or cuvettes.

UV-Vis spectrophotometer.

Procedure:

Prepare a series of dilutions of the CeO₂-NPs suspension at various concentrations (e.g., 20,

40, 60, 80, 100 µg/mL).

In a 96-well plate or cuvettes, mix a fixed volume (e.g., 2 mL) of each CeO₂-NPs dilution with

an equal volume (e.g., 2 mL) of the DPPH solution.

Prepare a control sample containing only the DPPH solution and the solvent.

Incubate the mixtures in the dark at room temperature for 30 minutes.

Measure the absorbance of each solution at 517 nm using a UV-Vis spectrophotometer.

Calculate the percentage of inhibition of the DPPH radical using the following formula:

Inhibition (%) = [(Abs_control - Abs_sample) / Abs_control] * 100

Plot the percentage of inhibition against the concentration of CeO₂-NPs to determine the IC₅₀

value (the concentration required to scavenge 50% of the DPPH free radicals).
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Caption: Experimental workflow for the DPPH antioxidant activity assay.

Applications in Research and Drug Development
Cerium(IV) hydroxide and its derivative, cerium oxide, are gaining prominence in several high-

impact research areas:
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Catalysis: They are utilized as catalysts in various chemical reactions, including the

purification of automobile exhaust gases.[2][5]

Drug Delivery: The unique properties of ceria nanoparticles, such as their antioxidant

capabilities, make them promising candidates for use as nanocarriers to improve the delivery

and therapeutic efficacy of anticancer drugs.[14]

Biomedical Applications: Research is exploring their potential as antioxidants in biomedical

applications due to their ability to scavenge free radicals.[4][13]

This guide provides a foundational understanding of cerium(IV) hydroxide for researchers and

professionals in drug development. For further detailed information, consulting the original

research papers and safety data sheets is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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